Cas no 164104-49-8 ((2S,3S,11bS)-Dihydrotetrabenazine)

(2S,3S,11bS)-Dihydrotetrabenazine structure

164104-49-8 structure

Product Name:(2S,3S,11bS)-Dihydrotetrabenazine

CAS No:164104-49-8

MF:C₁₉H₂₉NO₃

MW:319.438465833664

MDL:MFCD11113299

CID:110408

PubChem ID:44249892

Update Time:2025-04-18

(2S,3S,11bS)-Dihydrotetrabenazine Chemical and Physical Properties

Names and Identifiers

- (2S,3S,11bS)-3-Isobutyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrido[2,1-a]isoquinolin-2-ol
- cis-(2,3)-Dihydrotetrabenazine
- 2H-Benzo[a]quinolizin-2-ol,1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-, (2S,3S,...
- 2H-Benzo[a]quinolizin-2-ol,1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-, (2S,3S,11bS)-
- TETRABENAZINE METABOLITE C
- (2S,3S,11bS)-9,10-dimethoxy-3-(2-methylpropyl)-1H,2H,3H,4H,6H,7H,11bH-pyrido[2,1-a]isoquinolin-2-ol
- 2H-Benzo[a]quinolizin-2-ol, 1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-, (2S,3S,11bS)-
- CHEBI:125503
- (-)-.ALPHA.-HTBN
- (2S,3S,11bS)-9,10-dimethoxy-3-(2-methylpropyl)-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizin-2-ol
- ZB8VJ0T3SK
- CS-0024607
- BDBM50342819
- 2H-Benzo(a)quinolizin-2-ol, 1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-, (2S,3S,11bS)-
- 171598-74-6
- 2H-Benzo[a]quinolizin-2-ol, 1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-, [2S-(2,3,11b)]-; (2S,3S,11bS)-1,3,4,6,7,11b-Hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-2H-benzo[a]quinolizin-2-ol
- (-)-.ALPHA.-DIHYDROTETRABENAZINE
- trans (2,3)-Dihydro Tetrabenazine
- (2S,3S,11bS)-3-Isobutyl-9,10-dimethoxy-1,3,4,6,7,11bhexahydro-2H-pyrido[2,1-a]isoquinolin-2-ol
- Q27216124
- Rel-(2R,3R,11bR)-3-isobutyl-9,10-dimethoxy-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-ol
- UNII-ZB8VJ0T3SK
- AT21672
- CHEMBL507483
- (-)-alpha-Htbn
- J-019698
- BRD-K20151898-001-01-5
- AKOS022173163
- (2S,3S,11bS)-3-isobutyl-9,10-dimethoxy-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-ol
- (-)-alpha-Dihydrotetrabenazine
- (2S,3S,11bS)-Dhtbz
- A907273
- SCHEMBL2755531
- 164104-49-8
- (2S,3S,11bS)-Dihydrotetrabenazine
- (2S,3S,11bS)-1,3,4,6,7,11b-Hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-2H-benzo(a)quinolizin-2-ol
- DA-65964
- MDL： MFCD11113299
- Inchi： 1S/C19H29NO3/c1-12(2)7-14-11-20-6-5-13-8-18(22-3)19(23-4)9-15(13)16(20)10-17(14)21/h8-9,12,14,16-17,21H,5-7,10-11H2,1-4H3/t14-,16-,17-/m0/s1
- InChI Key： WEQLWGNDNRARGE-XIRDDKMYSA-N
- SMILES： O[C@H]1C[C@H]2C3C=C(C(=CC=3CCN2C[C@@H]1CC(C)C)OC)OC

Computed Properties

Exact Mass: 319.21487
Monoisotopic Mass: 319.215
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 389
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.9A^2
XLogP3: 3.2

Experimental Properties

Density: 1.1±0.1 g/cm3
Melting Point: 167-170°C
Boiling Point: 457.8±45.0 °C at 760 mmHg
Flash Point: 230.7±28.7 °C
PSA: 41.93
Vapor Pressure: 0.0±1.2 mmHg at 25°C

(2S,3S,11bS)-Dihydrotetrabenazine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(2S,3S,11bS)-Dihydrotetrabenazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM144521-1g	(2S,3S,11bS)-3-isobutyl-9,10-dimethoxy-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-ol	164104-49-8	96%	1g	$1274	2021-08-05
Chemenu	CM144521-1g	(2S,3S,11bS)-3-isobutyl-9,10-dimethoxy-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-ol	164104-49-8	96%	1g	$***	2023-03-30
Alichem	A029183605-1g	(2S,3S,11bS)-3-Isobutyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrido[2,1-a]isoquinolin-2-ol	164104-49-8	96%	1g	$1,104.94	2022-04-02
eNovation Chemicals LLC	D573027-1G	(2S,3S,11bS)-9,10-dimethoxy-3-(2-methylpropyl)-1H,2H,3H,4H,6H,7H,11bH-pyrido[2,1-a]isoquinolin-2-ol	164104-49-8	97%	1g	$645	2024-07-21
eNovation Chemicals LLC	D573027-5G	(2S,3S,11bS)-9,10-dimethoxy-3-(2-methylpropyl)-1H,2H,3H,4H,6H,7H,11bH-pyrido[2,1-a]isoquinolin-2-ol	164104-49-8	97%	5g	$1940	2024-07-21
eNovation Chemicals LLC	D573027-10G	(2S,3S,11bS)-9,10-dimethoxy-3-(2-methylpropyl)-1H,2H,3H,4H,6H,7H,11bH-pyrido[2,1-a]isoquinolin-2-ol	164104-49-8	97%	10g	$3240	2024-07-21
TRC	D454905-10mg	(2S,3S,11bS)-Dihydrotetrabenazine	164104-49-8		10mg	$184.00	2023-05-18
TRC	D454905-25mg	(2S,3S,11bS)-Dihydrotetrabenazine	164104-49-8		25mg	$391.00	2023-05-18
TRC	D454905-50mg	(2S,3S,11bS)-Dihydrotetrabenazine	164104-49-8		50mg	$758.00	2023-05-18
TRC	D454905-100mg	(2S,3S,11bS)-Dihydrotetrabenazine	164104-49-8		100mg	$ 1800.00	2023-09-07